Cas no 921625-20-9 (N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide))
921625-20-9 structure
Product Name:N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)
CAS No:921625-20-9
MF:C18H20N2O4S2
MW:392.492402076721
CID:743710
Update Time:2023-08-03
N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide) Chemical and Physical Properties
Names and Identifiers
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- 4-methyl-N-[4-[(4-methylphenyl)sulfonylamino]but-2-ynyl]benzenesulfonamide
- Benzenesulfonamide, N,N'-2-butyne-1,4-diylbis[4-methyl-
- N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide)
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- Inchi: 1S/C18H20N2O4S2/c1-15-5-9-17(10-6-15)25(21,22)19-13-3-4-14-20-26(23,24)18-11-7-16(2)8-12-18/h5-12,19-20H,13-14H2,1-2H3
- InChI Key: ZJIYPGOSSDMWQC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(NCC#CCNS(C1C=CC(C)=CC=1)(=O)=O)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 6
- Complexity: 647
- Topological Polar Surface Area: 109
N,N'-(But-2-yne-1,4-diyl)bis(4-methylbenzene-1-sulfonamide) Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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